Cas no 2248292-05-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate
• CAS No: 2248292-05-7
• MF: C₁₄H₁₄N₂O₆S
• MW: 338.335762500763
• CID: 6056841
• PubChem ID: 165727831
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515122
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate
• 2248292-05-7

• Inchi： 1S/C14H14N2O6S/c17-12(6-8-15-7-3-9-23(15,20)21)22-16-13(18)10-4-1-2-5-11(10)14(16)19/h1-2,4-5H,3,6-9H2
• InChI Key： CHHGTZMZLRLXMH-UHFFFAOYSA-N
• SMILES： S1(CCCN1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 338.05725734g/mol
• Monoisotopic Mass: 338.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate (CAS No. 2248292-05-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate (CAS No. 2248292-05-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both isoindole and thiazolidine moieties, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of inflammation and metabolic disorders, which are among the most searched topics in biomedical sciences today.

One of the key features of this compound is its 1,3-dioxo-isoindole core, which is known for its role in modulating biological activity. The presence of the thiazolidine ring, with its sulfone group, further enhances its reactivity and potential as a pharmacophore. This dual functionality aligns with current trends in multi-target drug design, a hot topic in modern medicinal chemistry. Users frequently search for terms like "isoindole derivatives in drug discovery" and "thiazolidine-based therapeutics," highlighting the relevance of this compound in contemporary research.

The ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate provides a versatile handle for further chemical modifications, making it a valuable intermediate in synthetic chemistry. This adaptability is crucial for structure-activity relationship (SAR) studies, a frequently searched term among chemists and pharmacologists. The compound's potential as a prodrug or bioconjugate is also under investigation, reflecting the growing interest in smart drug delivery systems, another trending topic in pharmaceutical sciences.

From a synthetic perspective, the preparation of CAS No. 2248292-05-7 involves sophisticated techniques such as microwave-assisted synthesis and catalytic coupling reactions, which are widely discussed in academic forums and search queries. Its purity and stability are critical for research applications, prompting frequent searches for "analytical methods for isoindole derivatives" and "storage conditions for sulfone-containing compounds." These aspects underscore the compound's technical significance and the need for precise handling protocols.

In the context of green chemistry, another highly searched topic, the environmental impact of synthesizing and using 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate is being evaluated. Researchers are exploring solvent-free reactions and biodegradable analogs to align with sustainability goals. This focus on eco-friendly approaches resonates with the broader scientific community's emphasis on reducing the carbon footprint of chemical processes.

The compound's potential applications extend to material science, where its unique electronic properties are being studied for use in organic semiconductors and sensors. Searches for "isoindole-based materials" and "thiazolidine derivatives in electronics" reflect this interdisciplinary interest. Such versatility makes CAS No. 2248292-05-7 a compelling subject for both academic and industrial research.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)propanoate represents a convergence of multiple research hotspots, from drug design to sustainable chemistry. Its structural complexity and functional diversity make it a valuable tool for addressing some of the most pressing challenges in modern science. As interest in multi-functional compounds and green synthesis continues to grow, this compound is poised to remain at the forefront of innovative research.